3-(4-Fluorophenyl)-2-methylthiolan-3-ol
CAS No.:
Cat. No.: VC17712229
Molecular Formula: C11H13FOS
Molecular Weight: 212.29 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C11H13FOS |
|---|---|
| Molecular Weight | 212.29 g/mol |
| IUPAC Name | 3-(4-fluorophenyl)-2-methylthiolan-3-ol |
| Standard InChI | InChI=1S/C11H13FOS/c1-8-11(13,6-7-14-8)9-2-4-10(12)5-3-9/h2-5,8,13H,6-7H2,1H3 |
| Standard InChI Key | YAJKJNKFOBACAA-UHFFFAOYSA-N |
| Canonical SMILES | CC1C(CCS1)(C2=CC=C(C=C2)F)O |
Introduction
3-(4-Fluorophenyl)-2-methylthiolan-3-ol is an organosulfur compound characterized by a thiolane ring structure substituted with a fluorophenyl group and a hydroxyl group. Its molecular formula is C11H13FOS, with a molecular weight of 212.29 g/mol and a purity of at least 95% . This compound is of interest due to its potential applications in organic synthesis and its unique chemical properties influenced by the presence of fluorine.
Synthesis and Reactivity
While specific synthesis routes for 3-(4-Fluorophenyl)-2-methylthiolan-3-ol are not detailed in the available literature, compounds with similar structures often involve multi-step reactions that include the formation of the thiolane ring and the introduction of the fluorophenyl and hydroxyl groups. The reactivity of such compounds can be attributed to their functional groups, which participate in various organic reactions.
Potential Applications
Organosulfur compounds like 3-(4-Fluorophenyl)-2-methylthiolan-3-ol have potential applications in medicinal chemistry due to their ability to interact with biological systems. The presence of fluorine and the hydroxyl group may enhance bioactivity, making them candidates for further research in drug development.
Table: Comparison of Similar Compounds
| Compound Name | Structure Features | Potential Applications |
|---|---|---|
| 4-Fluoro-3-methylphenyl | Fluorinated aromatic structure | Pharmaceuticals |
| Methyl 2-amino-4-(4-fluorophenyl)thiophene | Sulfur-containing, potential in drug development | Drug development |
| 3-(4-Fluorophenyl)-5-(methylthio)-1,2,4-triazole | Triazole ring, known for antifungal activity | Antifungal |
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